Cas no 2680821-71-8 (3-(methylsulfanyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid)

• Product Name: 3-(methylsulfanyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid
• CAS No: 2680821-71-8
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 5650297
• PubChem ID: 165916896
• Update Time: 2025-05-24

3-(methylsulfanyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid
• EN300-28275607
• 2680821-71-8
• 3-(methylsulfanyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid

• Inchi： 1S/C9H13NO4S/c1-3-4-14-8(13)10-5-9(6-10,15-2)7(11)12/h3H,1,4-6H2,2H3,(H,11,12)
• InChI Key： ASXXMXONXDPYPJ-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)O)CN(C(=O)OCC=C)C1

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(methylsulfanyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid

3-(Methylsulfanyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2680821-71-8, known as 3-(methylsulfanyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a methylsulfanyl group, a propenoyloxy group, and a carboxylic acid moiety attached to an azetidine ring. The molecule's structure lends it potential applications in drug discovery, particularly in the development of bioactive compounds with specific therapeutic targets.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The presence of the methylsulfanyl group in this compound suggests potential sulfur-mediated interactions, which are often associated with antioxidant properties and enzyme inhibition. Additionally, the propenoyloxy group introduces a degree of unsaturation that could enhance the molecule's reactivity and bioavailability. These features make 3-(methylsulfanyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid a promising candidate for further exploration in drug design.

From a structural perspective, the azetidine ring serves as a rigid scaffold that can influence the spatial arrangement of the substituents. The methylsulfanyl group at position 3 and the carboxylic acid moiety at position 3 create steric and electronic effects that could play a role in molecular recognition and binding affinity. Recent advancements in computational chemistry have enabled researchers to model these interactions with high precision, providing insights into how this compound might interact with biological targets such as enzymes or receptors.

The synthesis of 3-(methylsulfanyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. Researchers have explored various synthetic pathways to optimize yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. For instance, recent studies have demonstrated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of biological activity, this compound has shown potential as an inhibitor of certain proteases and kinases, which are key players in diseases such as cancer and inflammatory disorders. Preclinical studies have indicated that the methylsulfanyl group contributes to its stability and bioavailability, while the propenoyloxy group enhances its ability to penetrate cellular membranes. These findings underscore the importance of structural diversity in drug candidates and highlight the need for further in vivo testing to evaluate its therapeutic potential.

Looking ahead, the development of 3-(methylsulfanyl)-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid could pave the way for novel therapeutic strategies targeting chronic diseases. Its unique combination of functional groups offers a platform for further modification and optimization, potentially leading to more potent and selective drug candidates. As research continues to uncover its mechanisms of action and pharmacokinetic properties, this compound remains a focal point for innovation in medicinal chemistry.